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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 4-
Bromo-3-methylbenzonitrile (CAS No: 41963-20-6), a key intermediate in pharmaceutical
and agrochemical synthesis. This technical guide is intended to inform researchers, scientists,
and drug development professionals on the potential hazards, safe handling procedures, and
emergency responses associated with this compound.

Chemical and Physical Properties

4-Bromo-3-methylbenzonitrile is a solid, off-white crystalline powder.[1] A summary of its key
physical and chemical properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1271910?utm_src=pdf-interest
https://www.benchchem.com/product/b1271910?utm_src=pdf-body
https://www.benchchem.com/product/b1271910?utm_src=pdf-body
https://www.benchchem.com/product/b1271910?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7497338/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 41963-20-6 [2][3]
Molecular Formula CsHeBIrN [2][3]
Molecular Weight 196.04 g/mol [2][3]
Melting Point 53-57 °C [2]
Flash Point 96 °C (204.8 °F) [4]
Solubility Insoluble in water [1][5]

White to off-white
Appearance ) ) [1]
solid/crystalline powder

Hazard Identification and Classification

4-Bromo-3-methylbenzonitrile is classified as a hazardous substance. The primary hazards
are related to its acute toxicity upon ingestion, skin contact, or inhalation.[2][6]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for 4-Bromo-3-methylbenzonitrile:
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] Hazard
Hazard Class Category GHS Code Signal Word
Statement
Acute Toxicity, ) Harmful if
H302 Warning
Oral swallowed
Acute Toxicity, ) Harmful in
H312 Warning ) )
Dermal contact with skin
Acute Toxicity, ] Harmful if
] H332 Warning ]
Inhalation inhaled
Skin )
) o ) Causes skin
Corrosion/Irritatio 2 H315 Warning S
irritation
n
Serious Eye )
) Causes serious
Damage/Eye 2 H319 Warning o
o eye Irritation
[rritation

Source:[2][4][6]

Hazard Pictograms

The following pictograms are associated with the hazards of 4-Bromo-3-methylbenzonitrile:

laalt text

Toxicological Information

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) values for 4-Bromo-3-methylbenzonitrile are not readily available in the

public domain, the "Acute Toxicity Category 4" classification indicates a moderate level of

toxicity.

Symptoms of overexposure may include coughing, shortness of breath, nausea, and eye

irritation.[1] Prolonged or repeated contact may lead to skin sensitization and respiratory

irritation.[1]
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General Toxicity Mechanism of Benzonitriles

The toxicity of many nitriles is attributed to their in-vivo metabolism, which can release cyanide.
Cyanide then inhibits cytochrome c oxidase, a critical enzyme in the mitochondrial electron
transport chain, leading to cellular hypoxia. However, studies on benzonitrile, the parent
compound, suggest it does not readily metabolize to release cyanide. The primary metabolic
pathway for benzonitrile involves aromatic hydroxylation. The specific metabolic pathways and
toxicological mechanisms for substituted benzonitriles like 4-Bromo-3-methylbenzonitrile are
not well-documented and may differ.
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Acute Oral Toxicity (OECD 420, 423, or 425) Acute Dermal Toxicity (OECD 402) Acute Inhalation Toxicity (OECD 403)
Single oral dose administration to fasted animals (e.g., rats) Application of substance to the skin of animals (e.g., rats or rabbits) for 24 hours [Exposure of animals (e.g., rats) to the substance as a dust or aerosol for a defined period (e.g., 4 hours))
[Ohservatmn for mortality and clinical signs for at least 14 daysj [Observallon for mortality and skin reactions for at least 14 days] [Obsewa{mn for mortality and clinical signs for at least 14 daysj
Necropsy of all animals Necropsy of all animals Necropsy of all animals

Hazard Identification
(Phys-Chem, Toxicological Properties)

Dose-Response Assessment Exposure Assessment
(Establish LD50, LC50, NOAEL) (Routes, Duration, Frequency)

Risk Characterization
(Integrate Hazard, Dose-Response, and Exposure)

Risk Management
(PPE, Engineering Controls, SOPs)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-3-methylbenzonitrile: A Technical Safety and
Hazard Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271910#4-bromo-3-methylbenzonitrile-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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